Cas no 93963-95-2 (Sorbitan, tris(12-hydroxyoctadecanoate))
93963-95-2 structure
Product Name:Sorbitan, tris(12-hydroxyoctadecanoate)
CAS No:93963-95-2
MF:C60H114O11
MW:1011.54058122635
CID:806318
PubChem ID:44147611
Update Time:2025-04-19
Sorbitan, tris(12-hydroxyoctadecanoate) Chemical and Physical Properties
Names and Identifiers
-
- Sorbitan, tris(12-hydroxyoctadecanoate)
- [(3S,4R,5R)-5-[(1R)-2-hydroxy-1-(12-hydroxyoctadecanoyloxy)ethyl]-4-(12-hydroxyoctadecanoyloxy)oxolan-3-yl] 12-hydroxyoctadecanoate
- EINECS 300-841-6
- DTXSID10239980
- NS00039807
- Sorbitan,tris(12-hydroxyoctadecanoate)
- 93963-95-2
-
- Inchi: 1S/C60H114O11/c1-4-7-10-31-40-51(62)43-34-25-19-13-16-22-28-37-46-56(65)69-54(49-61)59-60(71-58(67)48-39-30-24-18-15-21-27-36-45-53(64)42-33-12-9-6-3)55(50-68-59)70-57(66)47-38-29-23-17-14-20-26-35-44-52(63)41-32-11-8-5-2/h51-55,59-64H,4-50H2,1-3H3/t51?,52?,53?,54-,55+,59-,60-/m1/s1
- InChI Key: NVIBSPDSEWSWGY-RWWAATTFSA-N
- SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCC(CCCCCC)O)=O)OC(CCCCCCCCCCC(CCCCCC)O)=O)OC(CCCCCCCCCCC(CCCCCC)O)=O
Computed Properties
- Exact Mass: 1010.83611445g/mol
- Monoisotopic Mass: 1010.83611445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 71
- Rotatable Bond Count: 56
- Complexity: 1200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.6
- Topological Polar Surface Area: 169Ų
Sorbitan, tris(12-hydroxyoctadecanoate) Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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